Cas no 2248620-18-8 (Potassium trifluoro(2-(trifluoromethyl)benzyl)borate)

• Product Name: Potassium trifluoro(2-(trifluoromethyl)benzyl)borate
• CAS No: 2248620-18-8
• MF: C₈H₆BF₆K
• MW: 266.03
• CID: 5141042
• PubChem ID: 133621459
• Update Time: 2025-11-01

Potassium trifluoro(2-(trifluoromethyl)benzyl)borate Chemical and Physical Properties

Names and Identifiers

• potassium trifluoro(2-(trifluoromethyl)benzyl)borate
• F77274
• Potassium [2-(Trifluoromethyl)benzyl]trifluoroborate
• potassium trifluoro({[2-(trifluoromethyl)phenyl]methyl})boranuide
• SY392328
• POTASSIUM TRIFLUORO(([2-(TRIFLUOROMETHYL)PHENYL]METHYL))BORANUIDE
• MFCD18712960
• 2248620-18-8
• Potassium trifluoro(2-(trifluoromethyl)benzyl)borate

• Inchi： 1S/C8H5BF6.K/c10-8(11,12)7-4-2-1-3-6(7)5-9(13,14)15;/h1-5H;/q-1;+1
• InChI Key： UEKXIHPDXPNOKW-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1[CH-][B+3]([F-])([F-])[F-])(F)(F)F.[K+]

Computed Properties

• Exact Mass: 266.0103808g/mol
• Monoisotopic Mass: 266.0103808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Potassium trifluoro(2-(trifluoromethyl)benzyl)borate

Introduction to Potassium trifluoro(2-(trifluoromethyl)benzyl)borate (CAS No. 2248620-18-8)

Potassium trifluoro(2-(trifluoromethyl)benzyl)borate, a compound with the chemical formula K[B(OC₆H₄-CF₃)₃], is a specialized borate derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 2248620-18-8, is characterized by its unique structural properties and its potential applications in various synthetic processes. The presence of multiple fluorine atoms and a boronic ester moiety makes it a particularly interesting molecule for researchers exploring advanced chemical methodologies.

The synthesis and application of Potassium trifluoro(2-(trifluoromethyl)benzyl)borate have been the subject of numerous studies, particularly in the context of cross-coupling reactions and organoboron chemistry. Boron-containing compounds are widely recognized for their role in facilitating carbon-carbon bond formation, which is a critical step in the synthesis of complex organic molecules. The trifluoromethyl group appended to the benzyl ring enhances the electronic properties of the boron center, making it an excellent nucleophile in various reactions.

In recent years, there has been a surge in research focused on the development of novel boronic acid derivatives for pharmaceutical applications. These compounds are often employed as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The stability and reactivity profile of Potassium trifluoro(2-(trifluoromethyl)benzyl)borate make it a valuable tool for medicinal chemists seeking to develop new drugs with improved efficacy and selectivity.

The role of fluorine atoms in organic molecules is well-documented, with their presence often conferring enhanced metabolic stability, lipophilicity, and binding affinity. In the case of Potassium trifluoro(2-(trifluoromethyl)benzyl)borate, the trifluoromethyl group not only influences the electronic environment around the boron center but also contributes to the overall physicochemical properties of the compound. This makes it particularly suitable for applications where these properties are advantageous.

One of the most compelling aspects of this compound is its utility in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental to modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl or vinyl halides and boronic acids or esters. The potassium salt form of this borate derivative enhances its solubility in polar organic solvents, making it more accessible for such transformations. Recent studies have demonstrated its effectiveness in coupling with various aryl halides, leading to high yields and excellent regioselectivity.

The pharmaceutical industry has shown particular interest in boron-containing compounds due to their unique biological activities. For instance, some boron-containing drugs have been found to exhibit potent antitumor properties. While Potassium trifluoro(2-(trifluoromethyl)benzyl)borate is not yet a drug itself, its role as a synthetic intermediate could potentially contribute to the development of new therapeutic agents. Researchers are exploring its use in constructing complex molecular architectures that mimic natural products or designed bioactive molecules.

The environmental impact and sustainability considerations are also important factors in modern chemical research. The use of fluorinated compounds has been associated with certain environmental concerns, but advancements in green chemistry have led to more sustainable synthetic routes. Potassium trifluoro(2-(trifluoromethyl)benzyl)borate can be synthesized using methodologies that minimize waste and reduce energy consumption, aligning with global efforts to promote sustainable practices.

In conclusion, Potassium trifluoro(2-(trifluoromethyl)benzyl)borate represents a significant advancement in organoboron chemistry with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity profile make it a valuable asset for researchers seeking to develop innovative chemical solutions. As our understanding of its properties continues to grow, so too will its utility in addressing some of the most pressing challenges in modern chemistry.